Cas no 1493057-82-1 (3-(1-benzothiophen-3-yl)methylazetidin-3-ol)
3-(1-benzothiophen-3-yl)methylazetidin-3-ol Chemical and Physical Properties
Names and Identifiers
-
- 3-(1-benzothiophen-3-yl)methylazetidin-3-ol
- EN300-1838677
- AKOS015261543
- 1493057-82-1
- 3-[(1-benzothiophen-3-yl)methyl]azetidin-3-ol
-
- Inchi: 1S/C12H13NOS/c14-12(7-13-8-12)5-9-6-15-11-4-2-1-3-10(9)11/h1-4,6,13-14H,5,7-8H2
- InChI Key: WPTCACQIHCJWME-UHFFFAOYSA-N
- SMILES: S1C2C=CC=CC=2C(=C1)CC1(CNC1)O
Computed Properties
- Exact Mass: 219.07178521g/mol
- Monoisotopic Mass: 219.07178521g/mol
- Isotope Atom Count: 0
- Hydrogen Bond Donor Count: 2
- Hydrogen Bond Acceptor Count: 3
- Heavy Atom Count: 15
- Rotatable Bond Count: 2
- Complexity: 242
- Covalently-Bonded Unit Count: 1
- Defined Atom Stereocenter Count: 0
- Undefined Atom Stereocenter Count : 0
- Defined Bond Stereocenter Count: 0
- Undefined Bond Stereocenter Count: 0
- XLogP3: 1.7
- Topological Polar Surface Area: 60.5Ų
3-(1-benzothiophen-3-yl)methylazetidin-3-ol Pricemore >>
| Related Categories | No. | Product Name | Cas No. | Purity | Specification | Price | update time | Inquiry |
|---|---|---|---|---|---|---|---|---|
| Enamine | EN300-1838677-0.05g |
3-[(1-benzothiophen-3-yl)methyl]azetidin-3-ol |
1493057-82-1 | 0.05g |
$1247.0 | 2023-09-19 | ||
| Enamine | EN300-1838677-0.1g |
3-[(1-benzothiophen-3-yl)methyl]azetidin-3-ol |
1493057-82-1 | 0.1g |
$1307.0 | 2023-09-19 | ||
| Enamine | EN300-1838677-0.25g |
3-[(1-benzothiophen-3-yl)methyl]azetidin-3-ol |
1493057-82-1 | 0.25g |
$1366.0 | 2023-09-19 | ||
| Enamine | EN300-1838677-0.5g |
3-[(1-benzothiophen-3-yl)methyl]azetidin-3-ol |
1493057-82-1 | 0.5g |
$1426.0 | 2023-09-19 | ||
| Enamine | EN300-1838677-1.0g |
3-[(1-benzothiophen-3-yl)methyl]azetidin-3-ol |
1493057-82-1 | 1g |
$1485.0 | 2023-06-02 | ||
| Enamine | EN300-1838677-2.5g |
3-[(1-benzothiophen-3-yl)methyl]azetidin-3-ol |
1493057-82-1 | 2.5g |
$2912.0 | 2023-09-19 | ||
| Enamine | EN300-1838677-5.0g |
3-[(1-benzothiophen-3-yl)methyl]azetidin-3-ol |
1493057-82-1 | 5g |
$4309.0 | 2023-06-02 | ||
| Enamine | EN300-1838677-10.0g |
3-[(1-benzothiophen-3-yl)methyl]azetidin-3-ol |
1493057-82-1 | 10g |
$6390.0 | 2023-06-02 | ||
| Enamine | EN300-1838677-1g |
3-[(1-benzothiophen-3-yl)methyl]azetidin-3-ol |
1493057-82-1 | 1g |
$1485.0 | 2023-09-19 | ||
| Enamine | EN300-1838677-5g |
3-[(1-benzothiophen-3-yl)methyl]azetidin-3-ol |
1493057-82-1 | 5g |
$4309.0 | 2023-09-19 |
3-(1-benzothiophen-3-yl)methylazetidin-3-ol Related Literature
-
Xiaofeng Lin RSC Adv., 2016,6, 9002-9006
-
Michael Kappl,Paul M. Young,Daniela Traini,Sanyog Jain RSC Adv., 2016,6, 25789-25798
-
R. M. Pemberton,J. P. Hart,T. T. Mottram Analyst, 2001,126, 1866-1871
Additional information on 3-(1-benzothiophen-3-yl)methylazetidin-3-ol
3-(1-Benzothiophen-3-yl)methylazetidin-3-ol: A Comprehensive Overview
3-(1-Benzothiophen-3-yl)methylazetidin-3-ol, also known by its CAS registry number 1493057-82-1, is a compound of significant interest in the fields of organic chemistry and pharmacology. This compound is characterized by its unique structure, which combines a benzothiophene moiety with an azetidine ring. The benzothiophene group, a fused bicyclic system consisting of a benzene ring and a thiophene ring, contributes to the compound's aromaticity and potential electronic properties. The azetidine ring, a four-membered cyclic ether, adds rigidity and may influence the compound's bioavailability and pharmacokinetic properties.
The synthesis of 3-(1-benzothiophen-3-yl)methylazetidin-3-ol typically involves multi-step reactions, often starting with the preparation of the benzothiophene derivative. Recent advancements in catalytic asymmetric synthesis have enabled the construction of the azetidine ring with high enantioselectivity, which is crucial for applications in drug discovery where stereochemistry plays a pivotal role. The compound has been explored as a potential lead molecule in various therapeutic areas due to its ability to modulate key biological targets.
Recent studies have highlighted the potential of benzothiophene-containing compounds in anti-cancer drug development. The unique electronic properties of the benzothiophene moiety allow for interactions with proteins involved in cell proliferation and apoptosis. For instance, research published in Nature Communications demonstrated that derivatives of this compound exhibit selective cytotoxicity against cancer cells by inhibiting specific kinases involved in tumor growth. These findings underscore the importance of further investigation into the biological activity of this compound.
In addition to its therapeutic potential, 3-(1-benzothiophen-3-yl)methylazetidin-3-ol has been studied for its role in materials science. The compound's ability to form self-assembled monolayers has been explored for applications in nanotechnology and surface chemistry. Researchers at Stanford University have reported that this compound can serve as a building block for constructing ordered nanostructures, which could be utilized in sensors and electronic devices.
The structural versatility of benzothiophene derivatives also makes them valuable tools in organic synthesis. The azetidine ring in this compound provides a platform for further functionalization, enabling the creation of complex molecular architectures. For example, recent work by chemists at the University of California, Berkeley, has demonstrated that this compound can be used as a precursor for synthesizing bioactive molecules with intricate stereochemistry.
In conclusion, 3-(1-benzothiophen-3-yl)methylazetidin-3-ol, with its unique structure and diverse applications, remains an area of active research across multiple disciplines. Its potential as a therapeutic agent, combined with its utility in materials science and organic synthesis, positions it as a promising compound for future innovations. Continued exploration into its properties and applications will undoubtedly yield new insights and opportunities for advancing science and technology.
1493057-82-1 (3-(1-benzothiophen-3-yl)methylazetidin-3-ol) Related Products
- 2098070-20-1(2-(3-(Pyridin-3-yl)-1H-pyrazol-1-yl)acetimidamide)
- 2680771-01-9(4-cyclopentyl-3-{(prop-2-en-1-yloxy)carbonylamino}butanoic acid)
- 1444113-98-7(N-(3-cyanothiolan-3-yl)-2-[(2,2,2-trifluoroethyl)sulfanyl]pyridine-4-carboxamide)
- 332062-08-5(Fmoc-S-3-amino-4,4-diphenyl-butyric acid)
- 1270529-38-8(1,2,3,4,5,6-Hexahydro-[2,3]bipyridinyl-6-ol)
- 941977-17-9(N'-(3-chloro-2-methylphenyl)-N-2-(dimethylamino)-2-(naphthalen-1-yl)ethylethanediamide)
- 2138166-62-6(2,2-Difluoro-3-[methyl(2-methylbutyl)amino]propanoic acid)
- 89640-58-4(2-Iodo-4-nitrophenylhydrazine)
- 1449132-38-0(3-Fluoro-5-(2-fluoro-5-methylbenzylcarbamoyl)benzeneboronic acid)
- 2034271-14-0(2-(1H-indol-3-yl)-N-{[6-(thiophen-2-yl)-[1,2,4]triazolo[4,3-b]pyridazin-3-yl]methyl}acetamide)